Cas no 216377-97-8 (1-methyl-6-(1-piperazinyl)-2(1H)-Pyridinone)

1-methyl-6-(1-piperazinyl)-2(1H)-Pyridinone structure
216377-97-8 structure
Product Name:1-methyl-6-(1-piperazinyl)-2(1H)-Pyridinone
CAS No:216377-97-8
MF:C10H15N3O
MW:193.245601892471
CID:1109083
PubChem ID:22001639
Update Time:2025-04-20

1-methyl-6-(1-piperazinyl)-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-6-(1-piperazinyl)-2(1H)-Pyridinone
    • 1-methyl-6-piperazin-1-yl-1H-pyridin-2-one
    • SCHEMBL724136
    • DB-328997
    • 216377-97-8
    • Inchi: 1S/C10H15N3O/c1-12-9(3-2-4-10(12)14)13-7-5-11-6-8-13/h2-4,11H,5-8H2,1H3
    • InChI Key: ODIQMDWEJLNOIZ-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C(N1C)N1CCNCC1

Computed Properties

  • Exact Mass: 193.121512110g/mol
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.6Ų

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